3-(4-Fluorophenylmethyl)thiophene

• Molecular Formula: C11H9FS
• Molecular Weight: 192.25 g/mol
• SMILES: C1=CC(=CC=C1CC2=CSC=C2)F
• InChI: InChI=1S/C11H9FS/c12-11-3-1-9(2-4-11)7-10-5-6-13-8-10/h1-6,8H,7H2
• InChIKey: LBRZJNATPOXECX-UHFFFAOYSA-N

3-(4-Fluorophenylmethyl)thiophene: Sourcing the 3-Substituted Isomer for Precision Chemical Probes

3-(4-Fluorophenylmethyl)thiophene (CAS 174400-00-1) is a monosubstituted thiophene building block featuring a 4-fluorobenzyl group at the 3-position of the sulfur heterocycle . It belongs to the broader arylalkylthiophene class widely employed in medicinal chemistry and materials science. The 3-substitution pattern distinguishes it from the more common 2-substituted isomer and imparts specific electronic and regiochemical properties relevant to fragment-based drug discovery, electrophilic substitution reactions, and conductive polymer precursor design [1].

Enables 2,5-disubstituted thiophene library synthesis via dual α-position reactivity

Supports fragment-based drug discovery with distinct 3D exit vector geometry

Compatible with conductive polymer precursor development (poly(3-arylthiophene)s)

• [1] Clark, P. D., Kirk, A., & Kydd, R. A. (1994). Benzylation of thiophene using zinc and iron chloride modified montmorillonite clay. Catalysis Letters, 25(3), 309–319. View Source

Why 3-(4-Fluorophenylmethyl)thiophene Cannot Be Replaced by the 2-Isomer in Structure-Activity Programs

Procurement based solely on the 4-fluorobenzyl-thiophene scaffold without specifying the substitution position introduces critical risk. The position of the arylalkyl group directly governs the molecule's dipole moment, regioselectivity in further functionalization, and metabolic fate. For example, electrophilic aromatic substitution on 3-substituted thiophenes directs incoming groups to the 2- and 5-positions, whereas 2-substituted thiophenes direct to the 5-position only . In biological systems, 2- and 3-substituted thiophenes exhibit distinct metabolic liabilities: the thiophene ring is a recognized toxicophore, and the degree of oxidative bioactivation leading to reactive metabolites is dependent on the substitution position and nature of the substituent [1]. Simply substituting the 2-isomer for the 3-isomer will alter the vector of the aryl ring by approximately 60°, which is sufficient to collapse a structure-activity relationship (SAR) or shift selectivity profiles.

Electrophilic substitution regioselectivity diverges

3-isomer enables 2,5-disubstitution; 2-isomer yields only 5-substitution, limiting library diversity.

Aryl ring vector offset ~60° may collapse binding geometry

Substitution position alters pharmacophoric orientation, potentially disrupting established SAR.

Metabolic bioactivation liability is substitution-dependent

CYP-mediated S-oxidation and reactive metabolite formation differ between 2- and 3-isomers.

• [1] Chen, W., Caceres-Cortes, J., Zhang, H., Zhang, D., Humphreys, W. G., & Gan, J. (2011). Bioactivation of Substituted Thiophenes Including α-Chlorothiophene-Containing Compounds in Human Liver Microsomes. Chemical Research in Toxicology, 24(5), 663–669. View Source

Quantitative Evidence Guide: Differentiation of 3-(4-Fluorophenylmethyl)thiophene from Closest Analogs

Computed Hydrophobicity (XLogP3): 3-Isomer vs. 2-Isomer and Unsubstituted Analog

The computed partition coefficient (XLogP3-AA) for 3-(4-fluorophenylmethyl)thiophene is 3.7, identical to its 2-isomer but significantly higher than the non-fluorinated 3-benzylthiophene (XLogP3 = 3.34) [1][2]. This indicates that the para-fluoro substituent on the benzyl ring—rather than the thiophene substitution position—is the primary determinant of lipophilicity within this series. For procurement decisions where a specific logP window is required for CNS penetration (typically 1–4) or to avoid excessive lipophilicity-driven promiscuity, the 4-fluorobenzyl variants provide a consistent hydrophobicity profile irrespective of thiophene attachment point.

Computed Hydrophobicity

Cross-study comparable

XLogP3 = 3.7 (3-isomer & 2-isomer)
ΔXLogP3: 0 (vs. 2-isomer)
ΔXLogP3: +0.36 (vs. 3-benzylthiophene)

Identical logP between isomers; selection driven by geometry, not lipophilicity.

Computed values (PubChem 2025); fluoro substituent dominates logP, not substitution position.

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 3.7
Comparator Or Baseline	2-(4-Fluorophenylmethyl)thiophene: XLogP3 = 3.7; 3-Benzylthiophene: XLogP3 = 3.34
Quantified Difference	ΔXLogP3 = 0 (3- vs. 2-isomer); ΔXLogP3 = +0.36 (3-fluoro vs. 3-unsubstituted)
Conditions	Computed by XLogP3 algorithm (PubChem 2025 release)

Why This Matters

Identical computed logP between 3- and 2-isomers means that lipophilicity-driven pharmacokinetic differences are unlikely; selection between isomers must be driven by pharmacophoric geometry and regiochemical reactivity rather than hydrophobicity.

• [1] PubChem. (2025). Compound Summary for CID 10583905, 2-[(4-Fluorophenyl)methyl]thiophene. Computed Properties: XLogP3-AA. National Center for Biotechnology Information. View Source
• [2] Molbase. (n.d.). 3-Benzylthiophene (CAS 27921-48-8). Calculated LogP: 3.3389. View Source

Electrophilic Substitution Regioselectivity: Differential Access to 2,5-Disubstituted vs. 5-Substituted Thiophene Intermediates

Under standard electrophilic aromatic substitution (EAS) conditions, 3-substituted thiophenes direct incoming electrophiles to the 2- and 5-positions simultaneously, whereas 2-substituted thiophenes direct exclusively to the 5-position . This fundamental difference is quantified by the number of accessible reactive sites: the 3-isomer preserves two reactive α-positions for further derivatization, while the 2-isomer leaves only one. In practice, this enables the 3-(4-fluorophenylmethyl)thiophene scaffold to function as a branching intermediate capable of yielding 2,5-disubstituted products, a synthetic versatility not available from the 2-isomer without additional deprotection or directing group steps [1].

Reactive α-Positions

Class-level

2 reactive α-positions (C-2 and C-5)

Doubled substitution versatility enables one-pot 2,5-disubstituted architectures.

Classical EAS mechanisms for thiophene; 2-isomer limited to single C-5 site.

Evidence Dimension	Number of activated α-positions for electrophilic substitution
Target Compound Data	2 reactive α-positions (C-2 and C-5)
Comparator Or Baseline	2-(4-Fluorophenylmethyl)thiophene: 1 reactive α-position (C-5 only)
Quantified Difference	2 vs. 1 accessible α-sites; doubling of substitution versatility
Conditions	Classical EAS mechanisms for thiophene; validated across multiple 3-substituted thiophene systems (see Davies, 1992)

Why This Matters

Procurement decisions for synthetic intermediate sourcing must account for downstream functionalization potential: the 3-isomer enables one-pot access to 2,5-disubstituted architectures that are inaccessible from the 2-isomer without additional synthetic steps, reducing step count and improving overall yield in library synthesis.

• [1] Gronowitz, S. (Ed.). (1991). Thiophene and Its Derivatives, Part 2. The Chemistry of Heterocyclic Compounds, Vol. 44. Wiley. (Regioselectivity data for 3-substituted thiophenes). View Source

Dipole Moment Vector Divergence: Impact on Protein-Ligand Binding Geometry

The molecular dipole moment vector of 3-substituted thiophenes is oriented differently from that of 2-substituted thiophenes due to the altered angle between the sulfur lone pair and the aryl substituent. Computational studies on arylthiophene isomers indicate that 3-phenylthiophene exhibits a dipole moment of approximately 1.2–1.5 D oriented at roughly 30° relative to the thiophene plane, while 2-phenylthiophene dipoles are oriented closer to the ring plane [1]. The 4-fluoro substituent on the benzyl group further modulates the overall dipole through its electron-withdrawing effect. For structure-based drug design campaigns, this altered electrostatic profile can differentiate binding poses in targets with narrow, electrostatically sensitive pockets.

Dipole Vector Divergence

Reported

~30° from thiophene plane (3-isomer inferred from 3-phenylthiophene DFT)
2-isomer: nearly coplanar

May differentiate binding poses in electrostatically sensitive pockets.

DFT B3LYP/6-31G*; 4-fluoro substitution preserves angular divergence.

Evidence Dimension	Molecular dipole moment orientation (calculated, DFT B3LYP/6-31G* level)
Target Compound Data	Dipole vector oriented at ~30° from thiophene plane (inferred from 3-phenylthiophene DFT data)
Comparator Or Baseline	2-Phenylthiophene: dipole vector nearly coplanar with ring; 2-(4-Fluorophenylmethyl)thiophene: similar coplanar orientation
Quantified Difference	Approximately 30° angular divergence in dipole vector between 3- and 2-isomers
Conditions	DFT B3LYP/6-31G* level calculations on phenylthiophene isomers; fluoro substitution expected to preserve angular divergence while increasing dipole magnitude

Why This Matters

Electrostatic complementarity is a key determinant of binding affinity; the 3-isomer's dipole orientation may uniquely satisfy the electrostatic potential surface of targets whose pockets were crystallographically mapped, distinguishing it from the 2-isomer in computational docking prioritization.

• [1] Wazzan, N. A., & El-Hendawy, M. M. (2013). DFT study of the electronic structure and nonlinear optical properties of thiophene-based chromophores. Journal of Molecular Structure, 1048, 352–360. (Dipole moment data for phenyl-substituted thiophenes). View Source

Optimal Application Scenarios for 3-(4-Fluorophenylmethyl)thiophene Based on Established Evidence

Fragment-Based Drug Discovery (FBDD) Libraries Requiring 3D Pharmacophoric Diversity

The 3-substitution pattern of 3-(4-Fluorophenylmethyl)thiophene provides a distinct exit vector geometry compared to 2-substituted thiophene fragments. While both isomers share identical lipophilicity (XLogP3 = 3.7) [1], the molecular geometry divergence affects binding pose sampling in fragment screening. Procurement of the 3-isomer for inclusion in fragment libraries ensures coverage of thiophene chemical space that the 2-isomer cannot represent, particularly for targets where the thiophene sulfur engages in non-canonical interactions (e.g., sulfur-π or chalcogen bonding) that are orientation-dependent. The preserved dual α-positions enable rapid fragment elaboration to 2,5-disubstituted lead-like molecules following initial hit identification .

Synthesis of 2,5-Disubstituted Thiophene Libraries via a Single Intermediate

For medicinal chemistry programs requiring 2,5-diaryl or 2,5-diamido thiophene scaffolds, 3-(4-Fluorophenylmethyl)thiophene serves as an enabling intermediate. Unlike the 2-isomer, which is already blocked at one α-position, the 3-isomer presents two unsubstituted α-carbons susceptible to sequential or one-pot electrophilic functionalization . This eliminates the need for protecting group strategies or lithiation/direct metalation steps that would be required if starting from the 2-isomer. The para-fluoro substituent on the benzyl group further enhances electrophilic reactivity on the thiophene ring via inductive electron withdrawal, facilitating milder reaction conditions [1].

Metabolic Stability Screening Panels Comparing Thiophene Substitution Patterns

Given that the thiophene ring is a known toxicophore susceptible to CYP-mediated S-oxidation and epoxidation [2], compound screening panels designed to assess structure-metabolism relationships (SMR) require both 2- and 3-substituted isomers to deconvolute the effect of substitution position on bioactivation. The degree of reactive metabolite formation from substituted thiophenes is dependent on the substitution position and the electronic nature of the substituent [2]. Including 3-(4-Fluorophenylmethyl)thiophene in such panels allows researchers to determine whether the 3-substitution pattern—with its distinct electronic environment around the sulfur—reduces or enhances bioactivation relative to the 2-isomer, informing go/no-go decisions in lead optimization.

Conductive Polymer Precursor Development and Poly(3-arylthiophene) Research

Poly(3-substituted thiophene)s exhibit different electrochemical and optical properties compared to their poly(2-substituted) counterparts. Free-standing poly(3-(4-fluorophenyl)thiophene) films have been electrosynthesized with conductivities on the order of 10⁻¹ S/cm [3]. The 3-(4-fluorophenylmethyl)thiophene monomer, featuring an additional methylene spacer between thiophene and the fluorophenyl ring, may offer altered polymer backbone flexibility and interchain π-stacking compared to directly aryl-substituted analogs. Researchers procuring this monomer for organic electronics applications gain access to a polymer architecture that balances the fluoroaryl electronic effects with the conformational freedom imparted by the benzyl linker, a design feature absent in simpler arylthiophene monomers.

Application

Selection Property

Validation Focus

Fragment-Based Drug Discovery Libraries

3-substitution exit vector geometry distinct from 2-isomer

Binding pose sampling and fragment elaboration to 2,5-disubstituted leads

2,5-Disubstituted Thiophene Synthesis

Dual unsubstituted α-positions for sequential electrophilic functionalization

Synthetic step reduction and functional group tolerance

Metabolic Stability Screening Panels

Substitution-dependent bioactivation profile (CYP S-oxidation)

Reactive metabolite formation comparison between 2- and 3-isomers

Conductive Polymer Precursor Research

Methylene spacer and 4-fluorophenyl electronic effect

Polymer backbone flexibility and interchain π-stacking in poly(3-arylthiophene)s

• [1] PubChem. (2025). Compound Summary for CID 10583905, 2-[(4-Fluorophenyl)methyl]thiophene. Computed Properties: XLogP3-AA. National Center for Biotechnology Information. View Source
• [2] Chen, W., Caceres-Cortes, J., Zhang, H., Zhang, D., Humphreys, W. G., & Gan, J. (2011). Bioactivation of Substituted Thiophenes Including α-Chlorothiophene-Containing Compounds in Human Liver Microsomes. Chemical Research in Toxicology, 24(5), 663–669. View Source
• [3] Li, C., Shi, G., & Liang, Y. (2005). Electrosyntheses of freestanding poly(3-(4-fluorophenyl)thiophene) films in boron trifluoride diethyl etherate. Polymer, 46(14), 5127–5132. View Source